3-Bromocyclohept-1-ene

• IUPAC Name: 3-bromocycloheptene
• InChI: InChI=1S/C7H11Br/c8-7-5-3-1-2-4-6-7/h3,5,7H,1-2,4,6H2
• InChI Key: ZKGXAEJNBLJUQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C=CC1)Br
• Molecular Formula: C7H11Br
• DSSTOX Substance ID: DTXSID20498925
• Molecular Weight: 175.07 g/mol
• CAS RN: 36291-49-3

Description

3-Bromocyclohept-1-ene is a chemical compound with the CAS Number: 36291-49-3. It has a molecular weight of 175.07.

Molecular Structure Analysis

The molecular structure of 3-Bromocyclohept-1-ene can be represented by the InChI code: 1S/C7H11Br/c8-7-5-3-1-2-4-6-7/h3,5,7H,1-2,4,6H2.

Physical And Chemical Properties Analysis

3-Bromocyclohept-1-ene has a molecular weight of 175.07. Other physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources.

Scientific Research Applications

Ring Expansion and Dimer Formation

• Ring Expansion to 1-Bromo-1-alumacyclonona-2,4,6,8-tetraene : Involves the insertion of alkyne molecules into Al-C bonds, leading to the formation of Br-bridged dimers with a pseudo C2-symmetric and twisted AlC8 nine-membered ring. This reaction showcases the compound's utility in complex ring expansion and formation of unique molecular structures (Agou et al., 2015).

Enantioselective Desymmetrization

• Desymmetrization of meso-Dibromocycloalkenes : Demonstrates the compound's potential in enantioselective synthesis. The process yields enantioenriched bromocycloalkenes through copper(I)-catalyzed asymmetric allylic substitution (Goh et al., 2018).

Organic Synthesis

• Preparation of 3‐Oxocyclohex‐1‐ene‐1‐carbonitrile : This synthesis process highlights the application of the compound in generating other valuable chemical entities, demonstrating its versatility in organic synthesis (Lujan-Montelongo & Fleming, 2014).

Gem-Dibromocyclopropane Ring Opening

• Diastereoselective Silver(I) Promoted Ring Opening : This application involves a silver tosylate promoted gem-dibromocyclopropane ring opening reaction, useful in the synthesis of protected amino-bromocycloheptenes (O'Doherty et al., 2006).

Chemoselective Bromination

• Regio- and Chemoselective Bromination : 3-Bromocyclohept-1-ene demonstrates its applicability in selective bromination processes, crucial for specific modifications in organic molecules (Shirinian et al., 2012).

Enzymatic Resolution

• Enzymatic Resolution of 3-bromo-cyclohept-2-enol : This process highlights the compound's role in producing enantiomerically pure structures, essential in stereoselective synthesis (Attolini et al., 2003).

Safety and Hazards

While specific safety and hazard information for 3-Bromocyclohept-1-ene is not available, general precautions should be taken while handling it. This includes avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and ensuring adequate ventilation.